Cas no 213757-49-4 (1-Aminoethylpiperidine)

1-Aminoethylpiperidine structure
1-Aminoethylpiperidine structure
Product Name:1-Aminoethylpiperidine
CAS No:213757-49-4
MF:C7H16N2
MW:128.215341567993
CID:242762
PubChem ID:21584510
Update Time:2024-02-29

1-Aminoethylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinemethanamine,a-methyl-
    • 1-Piperidinemethanamine,alpha-methyl-(9CI)
    • 1-aminoethylpiperidine
    • (1-aminoethyl)piperidine
    • 1-(Piperidin-1-yl)ethanamine
    • LATPYPOOVXUNQQ-UHFFFAOYSA-N
    • 1-Aminoethylpiperidine
    • Inchi: 1S/C7H16N2/c1-7(8)9-5-3-2-4-6-9/h7H,2-6,8H2,1H3
    • InChI Key: LATPYPOOVXUNQQ-UHFFFAOYSA-N
    • SMILES: N1(C(C)N)CCCCC1

Computed Properties

  • Exact Mass: 128.131
  • Monoisotopic Mass: 128.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 77
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.3
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